Cas no 2215-21-6 (3,5-Diisopropylsalicylic acid)

• Product Name: 3,5-Diisopropylsalicylic acid
• CAS No: 2215-21-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD00008884
• CID: 84185
• PubChem ID: 30543
• Update Time: 2025-04-18

3,5-Diisopropylsalicylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diisopropylsalicylic acid
• 2-Hydroxy-3,5-diisopropylbenzoic acid
• 3,5-Diisopropyl-2-hydroxybenzoic acid
• 2-hydroxy-3,5-di(propan-2-yl)benzoic acid
• 3,5-Diisopropylsalicylate
• 3,5-di-isopropylsalicylic acid
• AB01326885-02
• J-014553
• 2-Hydroxy-3,5-diisopropylbenzoicacid
• NCGC00334155-01
• AKOS001434142
• NS00027077
• InChI=1/C13H18O3/c1-7(2)9-5-10(8(3)4)12(14)11(6-9)13(15)16/h5-8,14H,1-4H3,(H,15,16
• 2-hydroxy-3,5-diisopropyl benzoic acid
• EINECS 218-677-8
• 2-hydroxy-3,5-bis(propan-2-yl)benzoic acid
• Oprea1_682060
• FT-0614635
• Benzoic acid, 2-hydroxy-3,5-bis(1-methylethyl)-
• CCRIS 3303
• MFCD00008884
• SALICYLIC ACID, 3,5-DIISOPROPYL-
• DIISOPROPYLSALICYLIC ACID, 3,5-
• D97425
• 2-Hydroxy-3,5-diisopropylbenzoic acid #
• DTXSID1062257
• SCHEMBL212716
• 3,5-Diisopropyl-2-hydroxybenzoic acid, 98%
• Z104487922
• 5-DIISOPROPYLSALICYLIC ACID
• 2-HYDROXY-3,5-BIS(1-METHYLETHYL)BENZOIC ACID
• 2215-21-6
• BS-23024
• EN300-21070
• 3,5-di-iso-Propyl-2-hydroxybenzoic acid
• UNII-XH5ERW6DGJ
• CS-0187726
• XH5ERW6DGJ
• 2-Hydroxy-3,5-bis(1-methylethyl)benzoic Acid; 2-Hydroxy-3,5-bis(propan-2-yl)benzoic Acid; 2-Hydroxy-3,5-diisopropylbenzoic Acid; 3,5-Diisopropyl-2-hydroxybenzoic Acid;
• DB-045818
• STK427549

• MDL： MFCD00008884
• Inchi： 1S/C13H18O3/c1-7(2)9-5-10(8(3)4)12(14)11(6-9)13(15)16/h5-8,14H,1-4H3,(H,15,16)
• InChI Key： XUFUYOGWFZSHGE-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=C(C=C1C(C)C)C(C)C
• BRN： 2505176

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 4
• XLogP3: 4.5
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: With white powder
• Density: 1.1205 (rough estimate)
• Melting Point: 113-115 °C (lit.)
• Boiling Point: 303.46°C (rough estimate)
• Flash Point: 164.3°C
• Refractive Index: 1.4740 (estimate)
• Solubility: Soluble in organic solvents.
• PSA: 57.53000
• LogP: 3.33720
• Solubility: Not determined

3,5-Diisopropylsalicylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S22-S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37
• TSCA：Yes